Cas no 1368418-27-2 (6-(4-Bromophenyl)morpholin-3-one)

• Product Name: 6-(4-Bromophenyl)morpholin-3-one
• CAS No: 1368418-27-2
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD21974910
• CID: 2115175
• Update Time: 2025-06-23

6-(4-Bromophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenyl)-3-Morpholinone
• 6-(4-bromophenyl)morpholin-3-one
• DUHQTJUGJSNMEI-UHFFFAOYSA-N
• 3-Morpholinone, 6-(4-bromophenyl)-
• 6-(4-Bromophenyl)morpholin-3-one

• MDL： MFCD21974910
• Inchi： 1S/C10H10BrNO2/c11-8-3-1-7(2-4-8)9-5-12-10(13)6-14-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： DUHQTJUGJSNMEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CNC(CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 38.3

Additional information on 6-(4-Bromophenyl)morpholin-3-one

6-(4-Bromophenyl)morpholin-3-one: A Comprehensive Overview

6-(4-Bromophenyl)morpholin-3-one (CAS No. 1368418-27-2) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of morpholinones, which are known for their diverse biological activities. The presence of a bromine atom at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and chemical research.

The structure of 6-(4-Bromophenyl)morpholin-3-one consists of a morpholine ring system with a ketone group at the 3-position and a bromophenyl substituent at the 6-position. This arrangement allows for various potential interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in the development of anti-cancer agents, particularly due to its ability to inhibit specific kinase activities.

Synthesis and Characterization

The synthesis of 6-(4-Bromophenyl)morpholin-3-one involves a multi-step process that typically begins with the preparation of the morpholine ring. This is followed by the introduction of the bromophenyl group through coupling reactions, such as Ullmann coupling or Suzuki-Miyaura coupling. The final step involves oxidation to form the ketone group at the 3-position. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the compound.

Biological Activity and Applications

Recent research has demonstrated that 6-(4-Bromophenyl)morpholin-3-one exhibits potent anti-proliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell signaling pathways, such as tyrosine kinases. Preclinical studies have also shown that this compound can induce apoptosis in cancer cells, making it a promising candidate for anti-cancer therapy.

In addition to its anti-cancer properties, 6-(4-Bromophenyl)morpholin-3-one has been investigated for its potential in treating neurodegenerative diseases. Studies suggest that it may protect against oxidative stress and inflammation, which are key contributors to conditions like Alzheimer's disease.

Safety and Toxicology

The safety profile of 6-(4-Bromophenyl)morpholin-3-one has been evaluated in preclinical models. Acute toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential for off-target interactions.

Future Directions

The development of 6-(4-Bromophenyl)morpholin-3-one into a clinically viable drug requires further optimization of its pharmacokinetic properties. Researchers are currently exploring strategies to enhance its bioavailability and reduce potential side effects. Additionally, ongoing studies aim to identify new targets for this compound, expanding its potential applications in medicine.

In conclusion, 6-(4-Bromophenyl)morpholin-3-one (CAS No. 1368418-27-2) represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique chemical structure and promising biological activities make it a subject of continued research interest in both academia and industry.